Eltoprazine hydrochloride has been extensively studied for its antiaggressive properties. Research in rodents suggests it can significantly reduce aggression in various contexts, including intermale aggression, territorial aggression, and predatory aggression []. These findings suggest its potential for treating aggressive behaviors in humans, although further research is needed to determine its efficacy and safety in this context [].
Some studies have explored the potential anxiolytic (anti-anxiety) effects of eltoprazine hydrochloride. Research in mice suggests it may increase exploration of unfamiliar environments, which could be indicative of reduced anxiety []. However, further investigation is needed to confirm these findings and understand the underlying mechanisms of its potential anxiolytic effects [].
Eltoprazine hydrochloride has also been investigated for its effects on various other behaviors and functions. These include: